ethyl 2-((4-(3-fluorophenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanoate

• IUPAC Name: ethyl 2-[[4-(3-fluorophenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C22H23FN4O4S/c1-4-31-21(29)14(2)32-22-26-25-19(27(22)17-7-5-6-16(23)12-17)13-24-20(28)15-8-10-18(30-3)11-9-15/h5-12,14H,4,13H2,1-3H3,(H,24,28)
• InChI Key: DFJYIBFGEYRTFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(N1C2=CC(=CC=C2)F)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23FN4O4S
• Molecular Weight: 458.5 g/mol

Description

Ethyl 2-((4-(3-fluorophenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanoate is a useful research compound. Its molecular formula is C22H23FN4O4S and its molecular weight is 458.51. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

Ethyl 2-triazolyl-2-oxoacetate derivatives, closely related to the chemical , have been synthesized and characterized. Their molecular structures were analyzed using Hirshfeld surface analysis, DFT calculations, and Bader's theory of atoms-in-molecules. This includes studies on compounds like ethyl 2-(1-benzyl-4-(3-fluorophenyl)-1H-1,2,3-triazol-5-yl)-2-oxoacetate, demonstrating the potential for detailed molecular investigation and application in materials science (Ahmed et al., 2020).

Anticancer Applications

1,2,4-Triazole-3-thiol derivatives, including those structurally similar to the compound , have shown potential in inhibiting cancer cell migration and growth in various cancer types such as melanoma, breast, and pancreatic cancers. These compounds exhibit cytotoxicity against cancer cell lines and have been identified as potential candidates for further testing as antimetastatic agents (Šermukšnytė et al., 2022).

Antibacterial and Antifungal Applications

Compounds structurally related to ethyl 2-((4-(3-fluorophenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanoate have demonstrated significant antibacterial and antifungal activities. This includes 2-(6-methoxy-2-naphthyl)propionamide derivatives, which exhibit comparable antimicrobial activity to standard antibacterial and antifungal agents (Helal et al., 2013).